methyl 2-(2-(methylthio)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-methylsulfanylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C17H17NO3S2/c1-21-17(20)14-10-7-5-9-13(10)23-16(14)18-15(19)11-6-3-4-8-12(11)22-2/h3-4,6,8H,5,7,9H2,1-2H3,(H,18,19)
• InChI Key: QIAPJYDRVCLABD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC=CC=C3SC
• Molecular Formula: C17H17NO3S2
• Molecular Weight: 347.5 g/mol
• CAS No.: 896349-22-7

Description

Methyl 2-(2-(methylthio)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H17NO3S2 and its molecular weight is 347.45. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

This compound is involved in the synthesis of pyrimidine derivatives, highlighting its role in the development of polyfunctionalized pyrimidines used for further chemical transformations. Kohra et al. (1988) demonstrated its use in reactions with carboxamides to produce methyl 3-N-acylamino-2-cyano-3-(methylthio)acrylates, which were then converted into pyrimidine derivatives in good yields (Kohra, Tominaga, & Hosomi, 1988).

Material Science Applications

In material science, derivatives of this compound have been utilized as conductive binders for silicon nanoparticles in lithium-ion battery anodes. The research by Wang et al. (2017) on cyclopentadithiophene-benzoic acid copolymers, which include similar structural motifs, shows enhanced battery performance and stability, indicating potential applications in energy storage technologies (Wang et al., 2017).

Medicinal Chemistry and Biological Activity

The compound and its derivatives have been explored for their biological activities. For instance, Sokolov et al. (2018) modified methyl 2-aminothiophene-3-carboxylates with trifluoromethyl-containing heterocycles, studying their effects on neuronal NMDA receptors. This research points to potential applications in neuropharmacology (Sokolov, Aksinenko, Dranyi, & Grigoriev, 2018).

Furthermore, compounds related to methyl 2-(2-(methylthio)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate have been synthesized for the investigation of their inhibitory activity on enzymes like acetylcholinesterase and butyrylcholinesterase, suggesting potential therapeutic applications for diseases such as Alzheimer's (Kausar et al., 2021).